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Compound of Interest

Compound Name: Benzylmalonic acid

Cat. No.: B119931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazard information for

Benzylmalonic acid (CAS No. 616-75-1), compiled from publicly available Safety Data Sheets

(SDS) and chemical databases. The information is presented to meet the needs of

professionals in research and development who handle this chemical.

Chemical Identification and Physical Properties
Benzylmalonic acid is a solid, crystalline compound.[1] Its key identifiers and physical

properties are summarized below. It is important to note that some reported physical properties,

such as boiling point and density, show variations across different sources, likely due to one or

more values being estimations.[2][3]
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Identifier Value Source

CAS Number 616-75-1 [2][4][5][6]

Molecular Formula C10H10O4 [2][4][7]

Molecular Weight 194.18 g/mol [2][4][5]

EC Number 210-491-5 [5]

Appearance
Colourless to white crystals or

crystalline powder
[1][3]

Melting Point 117-122 °C [1][2][3][5][8]

Boiling Point
290.62 °C (rough estimate) /

378.4 °C at 760 mmHg
[2][3]

Density
1.2534 g/cm³ (rough estimate)

/ 1.34 g/cm³
[2][3]

Flash Point 196.8 °C / 206.8 °C [2][3]

Vapor Pressure 2.44 x 10⁻⁷ mmHg at 25°C [2][3]

Solubility
Soluble in Chloroform, DMSO,

Ethyl Acetate, Methanol
[2][3]

Synonyms
2-Benzylmalonic acid, β-

Phenylisosuccinic acid
[5]

Hazard Identification and GHS Classification
Benzylmalonic acid is classified as an irritant.[2] According to the Globally Harmonized

System (GHS), it poses hazards related to skin, eye, and respiratory irritation.[4] The

aggregated GHS information is based on notifications to the ECHA C&L Inventory.[4]
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GHS Classification Value Source

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning [4]

Hazard Classes

Skin Irritation (Category 2),

Serious Eye Irritation

(Category 2), Specific target

organ toxicity — Single

exposure (Category 3),

Respiratory tract irritation

[4]

Hazard Statements

H315: Causes skin irritation.

[4]H319: Causes serious eye

irritation.[4]H335: May cause

respiratory irritation.[4]

Precautionary Statements

Prevention: P261, P264,

P280Response: P302+P352,

P305+P351+P338,

P332+P313Storage:

P403+P233

[4]

Toxicological Information
Detailed quantitative toxicological data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%), are not available in the reviewed public safety datasheets. The primary

toxicological concerns are irritant effects upon contact.[4]

Toxicological Parameter Value Source

Acute Toxicity (Oral, Dermal,

Inhalation)
No data available

Carcinogenicity No data available [9]

Mutagenicity No data available [9]

Reproductive Toxicity No data available [9]
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Experimental Protocols
The Safety Data Sheets and chemical databases referenced for this guide summarize hazard

information but do not provide detailed experimental protocols for the underlying studies (e.g.,

OECD guidelines for skin/eye irritation tests). For researchers requiring this level of detail, it is

recommended to consult primary toxicological literature or commission specific studies.

Visualized Safety Workflow
The following diagram illustrates the logical flow of hazard communication for Benzylmalonic
acid under the GHS framework, from hazard identification to the necessary safety precautions.
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Hazard Identification

GHS Classification

Hazard Communication

Required Safety Measures

Benzylmalonic Acid Skin Contact

Skin Irritation
(Category 2)

Eye Contact

Serious Eye Irritation
(Category 2)

Inhalation

STOT SE
(Category 3)

H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

Signal Word:
Warning

Pictogram:
Exclamation Mark (GHS07)

Prevention (P261, P264, P280)
- Avoid breathing dust.
- Wash skin thoroughly.

- Wear protective gloves/eye protection.

Response (P302+P352, P305+P351+P338)
- IF ON SKIN: Wash with plenty of water.

- IF IN EYES: Rinse cautiously for several minutes.

Click to download full resolution via product page

GHS Hazard Communication Workflow for Benzylmalonic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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